4-(4-Carboxymethyl-phenoxy)-butyric acid methyl ester

• Molecular Formula: C13H16O5
• Molecular Weight: 252.26 g/mol
• IUPAC Name: 2-[4-(4-methoxy-4-oxobutoxy)phenyl]acetic acid
• InChI: InChI=1S/C13H16O5/c1-17-13(16)3-2-8-18-11-6-4-10(5-7-11)9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key: DPMIXRFRINHZMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCOC1=CC=C(C=C1)CC(=O)O

Description

4-(4-Carboxymethyl-phenoxy)-butyric acid methyl ester is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Benzyloxycarbonylmethyl-phenoxy)-butyric acid methyl ester (1.4 g, 4.09 mmol) was dissolved in EtOAc (60 ml). Pd/carbon (100 mg) was added and the reaction stirred under a hydrogen atmosphere (balloon) for 16 h at room temperature. The reaction mixture was filtered through a pad of celite and the pad washed with EtOAc. The filtrate was evaporated to dryness to give a white solid (1.03 g, 100% yield). LCMS purity 93%, m/z 253 [M++H]+.